N-(4-chloro-2-methylphenyl)-2-pyrazol-1-ylacetamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-2-pyrazol-1-ylacetamide
• InChI: InChI=1S/C12H12ClN3O/c1-9-7-10(13)3-4-11(9)15-12(17)8-16-6-2-5-14-16/h2-7H,8H2,1H3,(H,15,17)
• InChI Key: NXCINXBZCZIOTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)CN2C=CC=N2
• Molecular Formula: C12H12ClN3O
• Molecular Weight: 249.69 g/mol

Description

N-(4-chloro-2-methylphenyl)-2-pyrazol-1-ylacetamide, commonly known as CPAA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPAA belongs to the class of pyrazole derivatives and has been studied extensively for its various biological and pharmacological properties.

Mechanism of Action

The exact mechanism of action of CPAA is not fully understood, but it is believed to act through the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of inflammatory mediators. CPAA has also been shown to modulate the activity of various neurotransmitters, including GABA and glutamate, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects
CPAA has been shown to possess various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, leading to a reduction in inflammation. Additionally, CPAA has been shown to modulate the activity of various neurotransmitters, leading to its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

CPAA has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to possess various pharmacological properties, making it a potential candidate for the development of new drugs. However, CPAA also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on CPAA. One area of interest is the development of new drugs based on CPAA, particularly for the treatment of inflammatory conditions and neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of CPAA and its potential toxicity. Finally, the potential use of CPAA in combination with other drugs for the treatment of various conditions should also be explored.

Synthesis Methods

The synthesis of CPAA involves the reaction of 4-chloro-2-methylphenyl hydrazine with ethyl acetoacetate, followed by cyclization with hydrazine hydrate. The resulting product is then treated with acetic anhydride to obtain the final product, CPAA.

Scientific Research Applications

CPAA has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the treatment of various inflammatory conditions. Additionally, CPAA has been shown to possess anticonvulsant and neuroprotective properties, making it a potential candidate for the treatment of neurological disorders.